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An In-depth Technical Guide to the Nuclear Properties and Decay Characteristics of Xenon-
135

Introduction
Xenon-135 (¹³⁵Xe) is an isotope of xenon that is of significant interest in nuclear science and

engineering. It is a product of nuclear fission and is notable for being the most powerful known

neutron poison. This property, stemming from its exceptionally large neutron absorption cross-

section, has profound implications for the design and operation of nuclear reactors.

Understanding the nuclear properties and decay characteristics of ¹³⁵Xe is therefore critical for

reactor control and safety. This guide provides a comprehensive overview of these

characteristics for researchers, scientists, and professionals in the nuclear field.

Nuclear Properties of Xenon-135
The fundamental nuclear properties of Xenon-135 determine its behavior within a nuclear

reactor environment. These properties are summarized in the table below.

Nuclear Property Value

Atomic Mass 134.907227 u

Nuclear Spin and Parity (Jπ) 3/2+

Thermal Neutron Absorption Cross-Section (σₐ) 2.64 x 10⁶ barns
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Decay Characteristics of Xenon-135
Xenon-135 is a radioactive isotope that undergoes beta decay. Its decay characteristics are

crucial for understanding its temporal behavior and the products it transmutes into.

Decay Characteristic Value

Decay Mode Beta Minus (β⁻)

Half-Life 9.14 hours

Decay Energy 1.16 MeV

Daughter Isotope Cesium-135 (¹³⁵Cs)

Beta Particle Energy (Max) 0.905 MeV

Gamma Ray Energy 0.250 MeV

Production and Decay of Xenon-135
Xenon-135 is primarily formed as a fission product, either directly or through the decay of other

fission products. The most significant production pathway involves the beta decay of Iodine-

135.
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[https://www.benchchem.com/product/b1198187#xenon-135-nuclear-properties-and-decay-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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